Cas no 881596-09-4 (3-Bromo-4-(isopentyloxy)benzoic acid)

• Product Name: 3-Bromo-4-(isopentyloxy)benzoic acid
• CAS No: 881596-09-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• MDL: MFCD07183964
• CID: 1035035
• PubChem ID: 16641238
• Update Time: 2025-06-08

3-Bromo-4-(isopentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(isopentyloxy)benzoic acid
• 881596-09-4
• AN-329/43341900
• 3-Bromo-4-(isopentyloxy)benzoicacid
• AKOS000319429
• 3-bromo-4-(3-methylbutoxy)benzoic acid
• CS-0330683
• DTXSID40586373
• STL066075
• DB-262174

• MDL： MFCD07183964
• Inchi： 1S/C12H15BrO3/c1-8(2)5-6-16-11-4-3-9(12(14)15)7-10(11)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
• InChI Key： KTCWWHPQAHQZMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCCC(C)C

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-(isopentyloxy)benzoic acid

Introduction to 3-Bromo-4-(isopentyloxy)benzoic acid (CAS No. 881596-09-4) and Its Emerging Applications in Chemical Biology

3-Bromo-4-(isopentyloxy)benzoic acid, identified by the chemical compound identifier CAS No. 881596-09-4, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring a brominated aromatic ring coupled with an isopentyloxy side chain, presents an intriguing platform for synthetic modifications and functional applications. Its molecular structure not only makes it a valuable intermediate in pharmaceutical synthesis but also opens up possibilities in material science and biotechnology, particularly in the development of novel bioactive molecules.

The bromine substituent at the third position of the benzoic acid core enhances the electrophilicity of the aromatic ring, making it highly susceptible to nucleophilic aromatic substitution reactions. This characteristic is particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. The presence of the isopentyloxy group at the fourth position introduces steric hindrance and influences the electronic properties of the aromatic system, thereby modulating its reactivity and biological interactions.

In recent years, 3-Bromo-4-(isopentyloxy)benzoic acid has been explored in various research domains, particularly in drug discovery and molecular probes. The benzoic acid moiety is a well-documented pharmacophore found in numerous therapeutic agents, while the bromine atom serves as a handle for further derivatization. Researchers have leveraged this compound to develop inhibitors targeting specific enzyme families involved in metabolic pathways. For instance, derivatives of this scaffold have shown promise in modulating enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammatory responses.

One notable application of 3-Bromo-4-(isopentyloxy)benzoic acid is in the synthesis of fluorescent probes for cellular imaging. The aromatic system can be functionalized to emit light at specific wavelengths, allowing researchers to track biological processes in real-time. Additionally, the isopentyloxy group can be tailored to enhance solubility or bioavailability, making these probes more suitable for in vivo studies. Recent studies have demonstrated its utility in developing probes that selectively label reactive oxygen species (ROS) and nitrogen species (RNS), providing insights into oxidative stress mechanisms.

The compound's potential extends beyond pharmaceuticals into materials science. Its ability to undergo controlled polymerization or copolymerization makes it a candidate for creating novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, or even as matrices for drug delivery systems. The interplay between the bromine substituent and the isopentyloxy group influences polymerization kinetics and final material characteristics, offering a fine-tuned approach to material design.

From a synthetic chemistry perspective, 3-Bromo-4-(isopentyloxy)benzoic acid serves as a versatile building block for constructing more complex molecules. Its reactivity allows for diverse functionalizations, enabling chemists to explore novel molecular architectures. This flexibility is particularly valuable in medicinal chemistry, where scaffold hopping—modifying core structures to improve drug-like properties—is a common strategy. The compound's accessibility through established synthetic routes further enhances its utility as a starting material for large-scale applications.

The growing interest in 3-Bromo-4-(isopentyloxy)benzoic acid is also driven by advancements in computational chemistry and artificial intelligence (AI). These tools are being increasingly employed to predict the biological activity of new compounds before experimental synthesis. By integrating quantum mechanical calculations with machine learning models, researchers can rapidly screen derivatives of this scaffold for potential therapeutic effects. This high-throughput approach accelerates drug discovery pipelines and reduces time-to-market for novel therapeutics.

In conclusion, 3-Bromo-4-(isopentyloxy)benzoic acid (CAS No. 881596-09-4) represents a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features—comprising both a reactive bromine substituent and an influencing isopentyloxy group—make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing scientific understanding and technological innovation.